Cas no 2229258-79-9 (O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229258-79-9
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 6434136
• PubChem ID: 165697133
• Update Time: 2025-05-20

O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine
• O-[2-(5-nitropyridin-2-yl)propan-2-yl]hydroxylamine
• EN300-1784497
• 2229258-79-9

• Inchi： 1S/C8H11N3O3/c1-8(2,14-9)7-4-3-6(5-10-7)11(12)13/h3-5H,9H2,1-2H3
• InChI Key： GGXFLGUQFKQPSI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=CN=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94Ų

Additional information on O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2229258-79-9 and Product Name: O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine

The compound with the CAS number 2229258-79-9 and the product name O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a nitropyridine moiety and a propan-2-ylhydroxylamine group in its framework suggests a rich chemical reactivity that could be exploited for various biochemical interactions.

In recent years, the pharmaceutical industry has seen a surge in the exploration of nitropyridine derivatives due to their versatile pharmacological properties. Nitropyridines are known for their ability to act as intermediates in the synthesis of complex molecules, including those with anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine enhances its potential as a building block for more sophisticated drug candidates. The hydroxylamine group, in particular, is a key functional moiety that can participate in various chemical reactions, such as nucleophilic additions and redox processes, making this compound a valuable asset in medicinal chemistry.

Recent studies have highlighted the importance of nitropyridine-based compounds in the development of novel therapeutics. For instance, research published in leading journals has demonstrated that nitropyridines can be effectively incorporated into small-molecule drugs to improve their binding affinity and metabolic stability. The O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine molecule, with its dual functionality, aligns well with these trends. Its structural features make it an attractive candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

The synthesis of O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine involves a series of well-defined chemical transformations that showcase the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of 5-nitropyridine derivatives, which serve as the foundational scaffold for subsequent functionalization. The introduction of the propan-2-ylhydroxylamine group is achieved through carefully controlled reactions that ensure high yield and purity. These synthetic strategies underscore the compound's feasibility for large-scale production, which is crucial for both preclinical and clinical studies.

One of the most compelling aspects of O-2-(5-nitropyridin-2-yl)propan-2-ylhydroxylamine is its potential as a tool compound in biochemical research. Its unique structure allows researchers to probe various biological pathways and mechanisms without interference from off-target effects. For example, studies have shown that nitropyridine derivatives can modulate enzyme activity and signal transduction cascades, making them useful in understanding disease pathogenesis. The hydroxylamine group further enhances this utility by enabling post-synthetic modifications that can fine-tune biological activity.

The compound's relevance extends to the field of drug discovery, where it serves as a precursor for more complex molecules. By leveraging its structural features, chemists can design novel analogs with enhanced therapeutic profiles. This flexibility is particularly valuable in addressing multifaceted diseases that require targeted interventions. The growing interest in O-2-(5-nitropyridin-2-yl)propan-2-yhydroxylamine reflects its potential to contribute to breakthroughs in pharmaceutical innovation.

In conclusion, O-2-(5-nitropyridin--yhydroxyla mine (CAS No. 2229258--79--9) stands out as a promising compound with significant implications for both academic research and industrial applications. Its unique molecular architecture and functional groups make it a versatile tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of biological systems and developing next-generation therapeutics.